Cas no 1708269-27-5 (5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine)

• Product Name: 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine
• CAS No: 1708269-27-5
• MF: C₁₃H₁₃N₃O₂S₂
• MW: 307.391219854355
• CID: 5152224
• Update Time: 2025-05-23

5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine

• Inchi： 1S/C13H13N3O2S2/c1-7-3-5-8(6-4-7)9-10-11(14)15-16-12(10)19-13(9)20(2,17)18/h3-6H,1-2H3,(H3,14,15,16)
• InChI Key： LSODEIDPIBVESB-UHFFFAOYSA-N
• SMILES： N1=C(N)C2C(C3=CC=C(C)C=C3)=C(S(C)(=O)=O)SC=2N1

Additional information on 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine

Introduction to 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine (CAS No. 1708269-27-5)

5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine, identified by its CAS number 1708269-27-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrazole class, a scaffold known for its broad biological activity and potential therapeutic applications. The presence of a methanesulfonyl group and a para-tolyl substituent in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The molecular framework of 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine incorporates a fused thienopyrazole ring system, which is a privileged structure in drug discovery due to its ability to interact with various biological targets. The thieno[2,3-c]pyrazole core is particularly noteworthy, as it has been extensively studied for its potential in developing novel therapeutic agents. The 4-p-tolyl group enhances the lipophilicity of the molecule, improving its membrane permeability and potentially enhancing oral bioavailability—a critical factor in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The thienopyrazole scaffold has shown promise in this regard, with several derivatives demonstrating inhibitory activity against tyrosine kinases and other relevant enzymes. The specific substitution pattern in 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine, particularly the methanesulfonyl moiety, may contribute to its ability to modulate enzyme activity by engaging with key residues in the active site. This has prompted investigations into its potential as an anticancer agent.

Moreover, the structural features of this compound make it an interesting candidate for exploring its role in other therapeutic areas beyond oncology. For instance, the thienopyrazole core has been implicated in anti-inflammatory and antimicrobial applications. The methanesulfonyl group is known to enhance binding affinity by forming hydrogen bonds or participating in dipole-dipole interactions with biological targets. These interactions are crucial for achieving high specificity and efficacy in drug design.

Recent studies have highlighted the importance of optimizing pharmacokinetic properties when designing novel therapeutic agents. The para-tolyl substituent in 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine not only improves lipophilicity but also influences metabolic stability. This balance is essential for ensuring that the compound remains active within the physiological environment while minimizing off-target effects. Computational modeling and experimental techniques have been employed to evaluate how this substitution pattern affects the compound's behavior in vivo.

The synthesis of 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps typically include cyclization reactions to form the thienopyrazole core, followed by functional group transformations such as sulfonylation and alkylation to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical studies.

In preclinical research, 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine has been evaluated for its potential as a kinase inhibitor using both cellular assays and enzymatic assays. Initial findings suggest that it exhibits inhibitory activity against certain kinases at concentrations that are generally considered safe for further development. However, additional studies are required to fully characterize its selectivity profile and assess potential toxicological effects.

The integration of computational chemistry into drug discovery has accelerated the process of identifying promising candidates like 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine. Molecular docking studies have been used to predict how this compound interacts with target enzymes at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental validation efforts. Such interdisciplinary approaches are increasingly essential for translating laboratory discoveries into viable therapeutic options.

The development of novel anticancer agents remains a priority in modern medicine, given the limitations of existing treatments such as chemotherapy and radiation therapy. Compounds like 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine offer a promising alternative by targeting specific pathways involved in cancer cell proliferation and survival. Ongoing clinical trials aim to assess their efficacy and safety profiles in human patients, with hopes of expanding treatment options for cancer patients worldwide.

Beyond oncology, the potential applications of 5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-ylamine extend to other areas such as neurodegenerative diseases and infectious disorders. The structural versatility of thienopyrazole derivatives allows for modifications that can tailor their biological activity toward different disease targets. Continued exploration of this class of compounds may uncover new therapeutic opportunities that were previously unexplored.

In conclusion,5-Methanesulfonyl-4-p-tolyl-1H-thieno[2,3-c]pyrazol-3-yamine (CAS No. 1708269–27–5) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activity. Its unique combination of structural features makes it an attractive candidate for further research into anticancer therapies and other therapeutic applications. As scientific understanding evolves，this compound will likely play an important role in shaping future drug development strategies。